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Compound of Interest

Compound Name: Nitroso-PSAP

CAS No.: 80459-15-0

Cat. No.: B1598662

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound associated

with CAS number 80459-15-0, scientifically known as 2-Nitroso-5-(N-propyl-3-

sulfopropylamino)phenol, and commonly referred to as Nitroso-PSAP. This document details

its chemical and physical properties, its primary application as a high-sensitivity chromogenic

reagent for metal ion detection, and detailed experimental protocols for its use.

Nitroso-PSAP is a water-soluble compound that has gained significant traction in analytical

chemistry for the quantitative determination of various metal ions, most notably iron(II). Its

ability to form stable, intensely colored complexes with metal ions makes it a valuable tool in

spectrophotometric analysis, particularly in biological and environmental samples.

Chemical Information and Physical Properties
Nitroso-PSAP is a synthetic organic compound belonging to the family of nitrosophenols. Its

chemical structure incorporates a nitrosophenol core functionalized with a sulfopropylamino
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group, which imparts high water solubility.

Property Value Reference(s)

CAS Number 80459-15-0 [1][2][3]

IUPAC Name
2-Nitroso-5-(N-propyl-3-

sulfopropylamino)phenol
[1][4]

Synonyms

Nitroso-PSAP, 3-(3-

HYDROXY-4-NITROSO-N-

PROPYLANILINO)

PROPANESULFONIC ACID

[4]

Molecular Formula C₁₂H₁₈N₂O₅S [1][2][3]

Molecular Weight 302.35 g/mol [1][2][3]

Appearance
Yellow to yellowish-brown

powder
[1][2][3]

Purity > 97% [1][2][3]

Melting Point
165-170 °C (with

decomposition)
[4]

Solubility

Soluble in water (0.04%

solution is a clear, reddish-

orange)

[1][2][3]

pKa pKa₁ = 1.73 ± 0.50 (Predicted) [4]

Mechanism of Action and Applications
The primary utility of Nitroso-PSAP lies in its function as a chelating agent that forms colored

complexes with metal ions. The underlying mechanism involves the formation of a coordination

complex between the metal ion and the Nitroso-PSAP molecule. This complex exhibits strong

absorbance at a specific wavelength in the visible spectrum, allowing for the quantitative

determination of the metal ion concentration based on the Beer-Lambert law.
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The most prominent application of Nitroso-PSAP is in the spectrophotometric determination of

iron(II). It reacts with Fe(II) to form a stable green-blue complex with a maximum absorbance

(λmax) around 750-756 nm.[3][5] This reaction is highly sensitive, enabling the detection of iron

at parts-per-billion (ppb) levels.

Beyond iron, Nitroso-PSAP is also utilized for the detection of other transition metals such as

cobalt(II), nickel(II), and copper(II), which form complexes with distinct spectral properties.

Quantitative Data
Spectral Properties of Nitroso-PSAP Metal Complexes
The formation of complexes between Nitroso-PSAP and various metal ions results in

significant changes in the UV-Visible absorption spectrum. The table below summarizes the

key spectral data for these complexes.

Metal Ion Complex Color λmax (nm)
Molar Absorptivity
(ε) (L·mol⁻¹·cm⁻¹)

Fe(II) Green-Blue 750 - 756 4.3 x 10⁴ - 4.5 x 10⁴

Co(II) - 490 4.0 x 10⁴

Ni(II) - 394 2.6 x 10⁴

Cu(II) - 429 2.8 x 10⁴

References for all data in the table above:[3][5]

Stability Constants of Metal Complexes
The stability of the metal-ligand complexes is a critical factor in the reliability of analytical

methods. The protonation constants of Nitroso-PSAP (denoted as H₂L) and the stability

constants (log K) of its complexes with various metal ions have been determined by

potentiometric titration in an aqueous solution at 25°C and an ionic strength (μ) of 0.1 M

(KNO₃).[1]
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Equilibrium Constant Value

H⁺ + L²⁻ ⇌ HL⁻ log K₁ -

2H⁺ + L²⁻ ⇌ H₂L log β₂ -

Mg²⁺ + L²⁻ ⇌ MgL log K₁ 3.06

Ca²⁺ + L²⁻ ⇌ CaL log K₁ 2.45

Co²⁺ + L²⁻ ⇌ CoL log K₁ 9.90

Ni²⁺ + L²⁻ ⇌ NiL log K₁ 11.20

Cu²⁺ + L²⁻ ⇌ CuL log K₁ 12.87

Zn²⁺ + L²⁻ ⇌ ZnL log K₁ 9.20

Al³⁺ + L²⁻ ⇌ AlL⁺ log K₁ 12.01

Ga³⁺ + L²⁻ ⇌ GaL⁺ log K₁ 13.91

Fe³⁺ + L²⁻ ⇌ FeL⁺ log K₁ 13.12

Reference for all data in the table above:[1]

Experimental Protocols
Spectrophotometric Determination of Iron(II) in Aqueous
Samples
This protocol is adapted from established methods for the colorimetric determination of iron.[6]

Reagents:

Iron(II) Standard Solution (1000 ppm): Prepare by dissolving the appropriate amount of a

primary standard iron salt (e.g., ammonium iron(II) sulfate hexahydrate) in deionized water

containing a small amount of sulfuric acid to prevent oxidation.

Nitroso-PSAP Solution (4 x 10⁻³ M): Dissolve the required amount of Nitroso-PSAP in

deionized water.
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Sodium Ascorbate Solution (1% w/v): To reduce any Fe(III) to Fe(II).

Buffer Solution (pH 8.0): An appropriate buffer system, such as Tris-HCl, should be used to

maintain the optimal pH for complex formation.

Procedure:

To a 25 mL calibrated flask, add 3 mL of the sample solution containing up to 5 ppm of iron.

Add 2 mL of the 1% sodium ascorbate solution and mix.

Add 1 mL of the 4 x 10⁻³ M Nitroso-PSAP solution.

Add 5 mL of the pH 8.0 buffer solution.

Dilute to the mark with deionized water and shake thoroughly.

Measure the absorbance of the solution at 753 nm in a 10 mm cuvette against a reagent

blank.

Construct a calibration curve using standard iron(II) solutions of known concentrations and

determine the concentration of iron in the sample.
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Sample and Reagent Preparation

Reaction Analysis

Sample Solution (3 mL)

Mix in 25 mL Flask

1% Sodium Ascorbate (2 mL)

4x10⁻³ M Nitroso-PSAP (1 mL)

pH 8.0 Buffer (5 mL)

Dilute to Volume Measure Absorbance at 753 nm Construct Calibration Curve Determine Iron Concentration

Click to download full resolution via product page

Caption: Workflow for Spectrophotometric Iron(II) Determination.

Flow Injection Analysis (FIA) for the Determination of
Iron
This protocol outlines a general procedure for the determination of iron using Nitroso-PSAP in

a flow injection analysis system.[7]

FIA System Setup:

Carrier Stream: Deionized water or a suitable buffer.

Reagent Stream: A solution of Nitroso-PSAP and a reducing agent (e.g., sodium ascorbate)

in a buffer solution (the exact concentrations and pH need to be optimized for the specific

system).

Injection Volume: Typically in the range of 50-200 µL.
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Detector: A spectrophotometer with a flow-through cell set to monitor the absorbance at the

λmax of the Fe(II)-Nitroso-PSAP complex (approximately 753 nm).

Procedure:

Set up the FIA manifold with the carrier and reagent streams pumped at a constant flow rate.

Inject a known volume of the iron standard or sample into the carrier stream.

The sample zone merges with the reagent stream, initiating the complex formation reaction.

The colored complex flows through the detector, and the absorbance is recorded as a peak.

The peak height or area is proportional to the iron concentration in the injected sample.

A calibration curve is generated by injecting a series of iron standards.

FIA System

Analytical Process Data Output

Carrier Stream Peristaltic Pump

Reagent Stream (Nitroso-PSAP)

Sample Injection Mixing Coil Spectrophotometric Detector (753 nm) Peak Signal Concentration Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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